1-(3,4-Epoxy-4-methylpentyl)-1-methylallyl acetate
Overview
Description
“3,4-epoxy-4-methylpentan-2-one” is a chemical compound with the molecular formula C6H10O2 . It’s also known by its CAS number, 4478-63-1 .
Physical And Chemical Properties Analysis
The physical and chemical properties of “3,4-epoxy-4-methylpentan-2-one” include a boiling point of 44-48 °C (at a pressure of 15 Torr) and a density of 0.9715 g/cm3 .Scientific Research Applications
1. Synthesis and Reactivity
The compound 1-(3,4-Epoxy-4-methylpentyl)-1-methylallyl acetate, an epoxide derivative, is involved in various synthesis and reactivity studies. For instance, Orszulik (1986) explored the reaction of 2,3-epoxy-2-methylpentane with mercaptoacetic acid, highlighting the formation of thialactone and hydroxyacetate through different reaction pathways, indicating potential applications in synthetic chemistry (Orszulik, 1986). Similarly, Anjaneyulu and Rao (2003) investigated the chemical composition of the roots of Excoecaria agallocha L., isolating new diterpenoids that included epoxide structures, suggesting its use in natural product synthesis (Anjaneyulu & Rao, 2003).
2. Molecular and Crystal Structure Analysis
The molecular and crystal structure of epoxides like 1-(3,4-Epoxy-4-methylpentyl)-1-methylallyl acetate have been a subject of research to understand their spatial configuration and chemical bonding. Engel, Neuenschwander, and Schönholzer (1980) described the crystallization and molecular structure of a related epoxide, providing insights into the arrangement and interactions of such molecules (Engel, Neuenschwander, & Schönholzer, 1980).
3. Polymerisation and Resin Applications
Epoxides like 1-(3,4-Epoxy-4-methylpentyl)-1-methylallyl acetate are crucial in polymer science, particularly in the polymerization of resins. Binks et al. (2018) examined the kinetics of thermal polymerization of epoxy resins initiated with ionic liquids, highlighting the role of such epoxides in resin formation and curing processes (Binks et al., 2018).
4. Antifungal and Biological Activities
Research by Khayyat and Sameeh (2017) indicated that epoxide derivatives exhibit significant antifungal activity. They studied geranyl acetate oxidation products, including epoxides, which demonstrated good antifungal action, suggesting potential applications in bioactive material development (Khayyat & Sameeh, 2017).
properties
IUPAC Name |
[5-(3,3-dimethyloxiran-2-yl)-3-methylpent-1-en-3-yl] acetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20O3/c1-6-12(5,14-9(2)13)8-7-10-11(3,4)15-10/h6,10H,1,7-8H2,2-5H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SVXOLLYBCSDBKK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC(C)(CCC1C(O1)(C)C)C=C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70866054 |
Source
|
| Record name | 2-Oxiranepropanol, .alpha.-ethenyl-.alpha.,3,3-trimethyl-, 2-acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70866054 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
41610-76-8 |
Source
|
| Record name | 6,7-Epoxylinalool acetate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=41610-76-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Oxiranepropanol, alpha-ethenyl-alpha,3,3-trimethyl-, 2-acetate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0041610768 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Oxiranepropanol, .alpha.-ethenyl-.alpha.,3,3-trimethyl-, 2-acetate | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 2-Oxiranepropanol, .alpha.-ethenyl-.alpha.,3,3-trimethyl-, 2-acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70866054 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(3,4-epoxy-4-methylpentyl)-1-methylallyl acetate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.050.400 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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